(E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-thiophen-2-ylprop-2-en-1-one
(E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-thiophen-2-ylprop-2-en-1-one
SYP-5 is an inhibitor of hypoxia-inducible factor-1 (HIF-1). It inhibits HIF-1 activity in a reporter assay when used at concentrations ranging from 0.1 to 100 µM. SYP-5 (2, 10, and 50 µM) reduces hypoxia- or VEGF-induced capillary tube formation in human umbilical vein endothelial cells (HUVECs). It inhibits the migration and invasion of Hep3B hepatocellular carcinoma and BCaP-37 breast cancer cells in a concentration-dependent manner.
SYP-5 is a novel HIF-1 inhibitor, suppresses tumor cells invasion and angiogenesis. Target: HIFInVitro: SYP-5 inhibits hypoxia-induced upregulation of HIF-1. SYP-5 inhibits HIF-1 and downstream gene expression in Hep3B and Bcap37 cells. SYP-5 inhibits tumor cell migration and invasion, as well as tumor angiogenesis, which are mediated by suppressing PI3K/AKT- and MAPK/ERK-dependent HIF-1 pathway. The proteins of vascular endothelial growth factor (VEGF) and matrix metalloproteinases (MMP)-2 that are targets of HIF-1, are down-regulated by SYP-5. SYP-5 displays significant inhibition on hypoxia-induced overexpression of VEGF and MMP2 in both cell lines. In the tube formation assay, SYP-5 suppresses angiogenesis induced by hypoxia and VEGF in vitro. SYP-5 also retards the Hep3B and Bcap37 cells migration and invasion induced by hypoxia and FBS. SYP-5 specifically inhibits hypoxic induction of luciferase expression in U251-HRE but not in U251-pGL3.
SYP-5 is a novel HIF-1 inhibitor, suppresses tumor cells invasion and angiogenesis. Target: HIFInVitro: SYP-5 inhibits hypoxia-induced upregulation of HIF-1. SYP-5 inhibits HIF-1 and downstream gene expression in Hep3B and Bcap37 cells. SYP-5 inhibits tumor cell migration and invasion, as well as tumor angiogenesis, which are mediated by suppressing PI3K/AKT- and MAPK/ERK-dependent HIF-1 pathway. The proteins of vascular endothelial growth factor (VEGF) and matrix metalloproteinases (MMP)-2 that are targets of HIF-1, are down-regulated by SYP-5. SYP-5 displays significant inhibition on hypoxia-induced overexpression of VEGF and MMP2 in both cell lines. In the tube formation assay, SYP-5 suppresses angiogenesis induced by hypoxia and VEGF in vitro. SYP-5 also retards the Hep3B and Bcap37 cells migration and invasion induced by hypoxia and FBS. SYP-5 specifically inhibits hypoxic induction of luciferase expression in U251-HRE but not in U251-pGL3.
Brand Name:
Vulcanchem
CAS No.:
1384268-04-5
VCID:
VC0002765
InChI:
InChI=1S/C18H16O3S/c1-18(2)10-9-14-16(21-18)8-6-13(17(14)20)15(19)7-5-12-4-3-11-22-12/h3-11,20H,1-2H3/b7-5+
SMILES:
CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC=CS3)C
Molecular Formula:
C18H16O3S
Molecular Weight:
312.383
(E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-thiophen-2-ylprop-2-en-1-one
CAS No.: 1384268-04-5
Cat. No.: VC0002765
Molecular Formula: C18H16O3S
Molecular Weight: 312.383
* For research use only. Not for human or veterinary use.
Specification
| Description | SYP-5 is an inhibitor of hypoxia-inducible factor-1 (HIF-1). It inhibits HIF-1 activity in a reporter assay when used at concentrations ranging from 0.1 to 100 µM. SYP-5 (2, 10, and 50 µM) reduces hypoxia- or VEGF-induced capillary tube formation in human umbilical vein endothelial cells (HUVECs). It inhibits the migration and invasion of Hep3B hepatocellular carcinoma and BCaP-37 breast cancer cells in a concentration-dependent manner. SYP-5 is a novel HIF-1 inhibitor, suppresses tumor cells invasion and angiogenesis. Target: HIFInVitro: SYP-5 inhibits hypoxia-induced upregulation of HIF-1. SYP-5 inhibits HIF-1 and downstream gene expression in Hep3B and Bcap37 cells. SYP-5 inhibits tumor cell migration and invasion, as well as tumor angiogenesis, which are mediated by suppressing PI3K/AKT- and MAPK/ERK-dependent HIF-1 pathway. The proteins of vascular endothelial growth factor (VEGF) and matrix metalloproteinases (MMP)-2 that are targets of HIF-1, are down-regulated by SYP-5. SYP-5 displays significant inhibition on hypoxia-induced overexpression of VEGF and MMP2 in both cell lines. In the tube formation assay, SYP-5 suppresses angiogenesis induced by hypoxia and VEGF in vitro. SYP-5 also retards the Hep3B and Bcap37 cells migration and invasion induced by hypoxia and FBS. SYP-5 specifically inhibits hypoxic induction of luciferase expression in U251-HRE but not in U251-pGL3. |
|---|---|
| CAS No. | 1384268-04-5 |
| Molecular Formula | C18H16O3S |
| Molecular Weight | 312.383 |
| IUPAC Name | (E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-thiophen-2-ylprop-2-en-1-one |
| Standard InChI | InChI=1S/C18H16O3S/c1-18(2)10-9-14-16(21-18)8-6-13(17(14)20)15(19)7-5-12-4-3-11-22-12/h3-11,20H,1-2H3/b7-5+ |
| Standard InChI Key | OMVURDVBYIJCOI-FNORWQNLSA-N |
| SMILES | CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC=CS3)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator